4-[4-(4-Cyanophenyl)phenoxy]butanoic acid ethyl ester

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: ethyl 4-[4-(4-cyanophenyl)phenoxy]butanoate
• InChI: InChI=1S/C19H19NO3/c1-2-22-19(21)4-3-13-23-18-11-9-17(10-12-18)16-7-5-15(14-20)6-8-16/h5-12H,2-4,13H2,1H3
• InChI Key: OFMKRKUDYWSOMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C#N

Description

4-[4-(4-Cyanophenyl)phenoxy]butanoic acid ethyl ester is a useful research compound. Its molecular formula is C19H19NO3 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4′-cyano-4-hydroxybiphenyl (4.0 g, 20.5 mmol), MeCN (30 ml), ethyl 4-bromobutyrate (3.75 ml, 5.11 g, 26.2 mmol), and K2CO3 (3.86 g, 27.9 mmol) was stirred at 85° C. After 20 h water (150 ml) was added, and the product was extracted with AcOEt. The combined extracts were washed with brine, dried over MgSO4, and concentrated, to yield 6.91 g (100%) of 4-(4′-cyanobiphenyl-4-yloxy)butyric acid ethyl ester as an oil.